Cas no 1361781-91-0 (3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1361781-91-0
• MF: C₇H₂F₃N₃O₃
• MW: 233.104291439056
• CID: 4911774
• Update Time: 2025-06-08

3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3N3O3/c8-7(9,10)16-6-4(1-11)2-12-3-5(6)13(14)15/h2-3H
• InChI Key： JRJRSBPFFZYBIF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1361781-91-0)

3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1361781-91-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with a cyano group, a nitro group, and a trifluoromethoxy group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure is highly versatile, allowing for further functionalization and modification. The presence of the cyano group at the 3-position enhances its reactivity, making it a useful precursor in the development of nitrogen-containing heterocycles, which are prevalent in many pharmacophores. Additionally, the nitro group at the 5-position contributes to its electron-withdrawing nature, influencing its electronic properties and reactivity in subsequent synthetic steps.

The trifluoromethoxy group at the 4-position introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in drug molecules. Fluorinated pyridines are particularly interesting in medicinal chemistry due to their role in enhancing lipophilicity and improving pharmacokinetic profiles. This makes 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel antiviral and anticancer agents derived from pyridine derivatives. The combination of electron-withdrawing groups like the cyano and nitro substituents, along with the electron-donating trifluoromethoxy group, creates a balanced framework that can interact effectively with biological targets. For instance, studies have shown that pyridine-based compounds can exhibit potent activity against viral proteases and kinases, making them attractive candidates for therapeutic intervention.

One of the most compelling aspects of 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds with enhanced biological activity. For example, recent studies have demonstrated its utility in synthesizing inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. By modifying the compound's structure through further functionalization, scientists have been able to generate derivatives with improved selectivity and potency.

The synthesis of 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and directed ortho-metalation strategies. The choice of methodology depends on the specific requirements of the intended application, such as scalability for industrial production or fine-tuning for laboratory-scale investigations.

The compound's electronic properties also make it a valuable tool in computational chemistry studies. Molecular modeling techniques have been employed to understand how different substituents influence its interactions with biological targets. These insights are crucial for designing next-generation drugs with optimized pharmacokinetic profiles. Additionally, spectroscopic methods such as NMR and mass spectrometry provide detailed structural information that aids in confirming the identity and purity of synthesized derivatives.

In conclusion, 3-Cyano-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1361781-91-0) is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features enable it to serve as an intermediate in the synthesis of various biologically active molecules, particularly those targeting viral and inflammatory diseases. As our understanding of drug design continues to evolve, compounds like this will remain indispensable tools in the quest for novel therapeutics.